2-Methoxy-4-nitrobenzaldehyde

• IUPAC Name: 2-methoxy-4-nitrobenzaldehyde
• InChI: InChI=1S/C8H7NO4/c1-13-8-4-7(9(11)12)3-2-6(8)5-10/h2-5H,1H3
• InChI Key: LEBUUZXTHMCZQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C=O
• Molecular Formula: C8H7NO4
• DSSTOX Substance ID: DTXSID30374862
• Molecular Weight: 181.15 g/mol
• CAS RN: 136507-15-8

Description

2-Methoxy-4-nitrobenzaldehyde (2-MNB) is a versatile chemical compound that has a wide range of applications in scientific research. It is an important building block in organic synthesis and is also used in the development of pharmaceuticals. 2-MNB has been used in the synthesis of a wide range of compounds, including drugs, dyes, and polymers, and has been studied for its potential therapeutic and diagnostic applications.

Scientific Research Applications

1. Crystal Structure Analysis

• The compound 4-Methoxy-N-(2-nitrobenzylidene)aniline, related to 2-Methoxy-4-nitrobenzaldehyde, has been studied for its crystal structure. This compound was formed by reacting 2-nitrobenzaldehyde with 4-methoxybenzenamine and exhibits a unique molecular configuration with a specific dihedral angle between benzene rings, demonstrating its potential for crystallographic studies (Xiao-Yan Ren & F. Jian, 2008).

2. Organic Synthesis

• In organic synthesis, this compound has been used as a precursor for the synthesis of phthalazines, which are potential precursors for DNA intercalators. This illustrates its role in the synthesis of complex organic molecules (P. G. Tsoungas & M. Searcey, 2001).

3. Photochemistry

• In photochemistry, substituted 2-nitrobenzaldehydes, including this compound, have been explored as photoactivatable caged proton compounds. These studies focus on their deprotonation yields, pKa values, and decay kinetics, highlighting their significance in fast photochemical reactions (S. Abbruzzetti et al., 2003).

4. Photocatalysis

• This compound has been involved in studies on photocatalytic oxidation, demonstrating its potential application in the selective oxidation of benzyl alcohol derivatives. This research contributes to the understanding of photocatalysis in organic chemistry (R. Marotta et al., 2013).

5. Polymorphism Studies

• Research on polymorphism in related compounds, such as 4-methoxy-3-nitrobenzaldehyde, provides insights into the structural versatility of these molecules, which is crucial for pharmaceutical and material sciences (Sara Wishkerman et al., 2006).

Safety and Hazards

2-Methoxy-4-nitrobenzaldehyde is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s also suspected of causing genetic defects. Safety measures include wearing protective gloves, protective clothing, eye protection, and face protection.

Synthesis routes and methods

Procedure details

To a 2 L rounded bottom flask equipped with a condenser and a mechanical stirrer was placed 1A (250.7 g,0.8851 mol), dioxane (300 mL) and concentrated HCl (60 mL). The reaction mixture was heated to reflux and stirred under N2 for 20 hours. Water (250 mL) was added dropwise while maintaining the reaction mixture at reflux. After cooling to 0° C. with an ice/water bath, the resulting slurry was stirred for 30 minutes and then filtered. The cake was washed with water (4×200 mL) and suction dried for 17 hours to give 1B (I146.3 g, 91%) as yellow solid. 1H NMR (CDCl3) d 10.54 (s, 1H), 8.00 (d, J=8.3 Hz, 1H), 7.91 (s, 1H), 7.89 (d, J=8.3 Hz, 1H), 4.08 (s, 3H).

Q & A

Q1: What is the role of 2-methoxy-4-nitrobenzaldehyde in the synthesis of 4-[¹⁸F]fluoroguaiacol?

A1: this compound serves as the starting material in the multi-step synthesis of 4-[¹⁸F]fluoroguaiacol. The process involves a nucleophilic aromatic substitution with [¹⁸F]fluoride, replacing the nitro group. This is followed by a Baeyer-Villiger oxidation, converting the benzaldehyde group to a phenol, resulting in the formation of 4-[¹⁸F]fluoroguaiacol. []